Cas no 2680771-10-0 (2-{(tert-butoxy)carbonyl(2,6-dimethylphenyl)amino}-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(2,6-dimethylphenyl)amino}-1,3-thiazole-5-carboxylic acid
• CAS No: 2680771-10-0
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5623663
• PubChem ID: 165929492
• Update Time: 2025-05-21

2-{(tert-butoxy)carbonyl(2,6-dimethylphenyl)amino}-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28298280
• 2680771-10-0
• 2-{[(tert-butoxy)carbonyl](2,6-dimethylphenyl)amino}-1,3-thiazole-5-carboxylic acid
• 2-{(tert-butoxy)carbonyl(2,6-dimethylphenyl)amino}-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C17H20N2O4S/c1-10-7-6-8-11(2)13(10)19(16(22)23-17(3,4)5)15-18-9-12(24-15)14(20)21/h6-9H,1-5H3,(H,20,21)
• InChI Key： GIJYZYHDKCBEQI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1N(C(=O)OC(C)(C)C)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 348.11437830g/mol
• Monoisotopic Mass: 348.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 108Ų

Additional information on 2-{(tert-butoxy)carbonyl(2,6-dimethylphenyl)amino}-1,3-thiazole-5-carboxylic acid

2-{(tert-butoxy)carbonyl(2,6-dimethylphenyl)amino}-1,3-thiazole-5-carboxylic acid: A Comprehensive Overview

The compound with CAS number 2680771-10-0, known as 2-{(tert-butoxy)carbonyl(2,6-dimethylphenyl)amino}-1,3-thiazole-5-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a 1,3-thiazole ring system, which serves as a central scaffold for various functional groups that contribute to its unique properties.

The tert-butoxy carbonyl (BOC) group attached to the molecule plays a crucial role in modulating its chemical reactivity and stability. This protective group is commonly used in organic synthesis to stabilize reactive intermediates and facilitate further modifications. Additionally, the presence of a 2,6-dimethylphenyl amino group introduces steric bulk and electronic effects that can influence the molecule's interactions with biological targets. Recent studies have highlighted the importance of such substituents in enhancing the bioavailability and selectivity of thiazole-based compounds.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug development. Researchers have explored its ability to inhibit key enzymes and receptors involved in various pathological processes, such as inflammation, oxidative stress, and cancer progression. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, suggesting its potential as an anticancer agent.

Furthermore, the carboxylic acid moiety present in the molecule provides an additional site for functionalization and conjugation with other biomolecules. This feature has been exploited in recent research to develop targeted drug delivery systems and imaging agents. By attaching targeting ligands or fluorescent markers to this group, scientists have been able to create more precise and effective therapeutic tools.

The synthesis of 2-{(tert-butoxy)carbonyl(2,6-dimethylphenyl)amino}-1,3-thiazole-5-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. A 2023 paper in *Organic Process Research & Development* detailed an optimized route that employs microwave-assisted synthesis to enhance reaction efficiency and yield. This approach not only reduces production time but also minimizes environmental impact, aligning with current trends toward sustainable chemistry practices.

In terms of pharmacokinetics, preliminary studies indicate that this compound has favorable absorption and distribution properties due to its balanced hydrophilic-lipophilic profile. However, further investigations are required to fully understand its metabolism and excretion pathways. These studies are critical for determining whether this compound can be developed into an orally bioavailable drug.

Looking ahead, the development of thiazole-based compounds like this one holds immense promise for addressing unmet medical needs. With ongoing advancements in computational chemistry and high-throughput screening technologies, researchers are increasingly able to design molecules with tailored activities and reduced side effects. As such, 2-{(tert-butoxy)carbonyl(2,6-dimethylphenyl)amino}-1,3-thiazole-5-carboxylic acid represents a valuable asset in the quest for innovative therapeutic solutions.